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Compound of Interest

Compound Name: Trichloro(dichlorophenyl)silane

Cat. No.: B1590864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isomers of dichlorophenyltrichlorosilane,

a group of organosilicon compounds with significant applications in chemical synthesis.

Dichlorophenyltrichlorosilane exists as a mixture of isomers, each with unique physical and

chemical properties that influence their reactivity and potential applications. This document

details the characteristics of the isomeric mixture and outlines synthetic and analytical

methodologies relevant to these compounds.

Introduction to Dichlorophenyltrichlorosilane
Isomers
Dichlorophenyltrichlorosilane (C₆H₃Cl₅Si) is an aromatic organosilicon compound characterized

by a phenyl group substituted with two chlorine atoms and a trichlorosilyl (-SiCl₃) group. There

are six possible constitutional isomers depending on the substitution pattern of the chlorine

atoms on the phenyl ring:

2,3-Dichlorophenyltrichlorosilane

2,4-Dichlorophenyltrichlorosilane

2,5-Dichlorophenyltrichlorosilane

2,6-Dichlorophenyltrichlorosilane
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3,4-Dichlorophenyltrichlorosilane

3,5-Dichlorophenyltrichlorosilane

Commercially available dichlorophenyltrichlorosilane is typically sold as an isomeric mixture,

identified by the CAS number 27137-85-5.[1][2] This mixture is a straw-colored liquid with a

pungent odor.[1][2][3]

Physicochemical Properties of the Isomeric Mixture
Quantitative data for the commercially available mixture of dichlorophenyltrichlorosilane

isomers are summarized in the table below. It is important to note that these values represent

the properties of the mixture and may not correspond to any single, pure isomer.

Property Value Reference(s)

Molecular Weight 280.44 g/mol [1][2]

Boiling Point 260 °C (500 °F) at 760 mmHg [1][2][3]

Density 1.553 - 1.562 g/cm³ [1][2][3]

Specific Gravity 1.553 - 1.562 [1][3]

Flash Point 141 - 150 °C (286 °F) [1][2][3]

Refractive Index 1.5640 [1]

Vapor Pressure 1 mmHg at 18 °C [1]

Chemical Reactivity
The reactivity of dichlorophenyltrichlorosilane is dominated by the presence of the trichlorosilyl

group, which is highly susceptible to hydrolysis.

Reaction with Water
Dichlorophenyltrichlorosilane reacts vigorously with water, moist air, or steam.[1][2][3] This

hydrolysis reaction produces toxic and corrosive fumes of hydrogen chloride (HCl) and heat,
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which can be sufficient to ignite the material.[1][2][3] The reaction can be vigorous or even

violent.[2]

Reaction Pathway:
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Dichlorophenyltrichlorosilane
(C₆H₃Cl₂SiCl₃)

Dichlorophenylsilanetriol
(C₆H₃Cl₂(OH)₃)

+ 3 H₂O

Water (H₂O)

Hydrogen Chloride (HCl)
- 3 HCl

Polysiloxanes
Condensation
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Grignard Reagent Formation

Reaction with SiCl₄

Work-up and Purification

Dichlorobromobenzene Isomer

Dichlorophenylmagnesium Bromide

Magnesium Anhydrous Ether/THF

Reaction Mixture

Silicon Tetrachloride Anhydrous Ether/THF

Filtration

Solvent Removal

Fractional Distillation

Pure Dichlorophenyltrichlorosilane Isomer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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